5-Propylpiperidine-3,4-diol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 5-propylpiperidine-3,4-diol
• InChI: InChI=1S/C8H17NO2/c1-2-3-6-4-9-5-7(10)8(6)11/h6-11H,2-5H2,1H3
• InChI Key: KDHNIDSJJULIGE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CNCC(C1O)O

Description

5-Propylpiperidine-3,4-diol is a compound belonging to the class of piperidine derivatives. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom. These compounds are significant in medicinal chemistry due to their presence in various pharmacologically active molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Propylpiperidine-3,4-diol can be achieved through multi-component reactions involving anilines, acetoacetate, and aromatic aldehydes under optimized conditions . Another method involves the use of phenylsilane, which promotes the formation and reduction of imine, initiates cyclization, and reduces the piperidinone intermediate with an iron complex as a catalyst .

Industrial Production Methods: Industrial production of piperidine derivatives often involves hydrogenation, cyclization, cycloaddition, annulation, and amination reactions. These methods are efficient and cost-effective for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions: 5-Propylpiperidine-3,4-diol undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: Diols can be oxidized to carbonyl-containing functional groups using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions often involve hydrogenation using catalysts like palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur with halides or other electrophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the diol can yield ketones or aldehydes .

Scientific Research Applications

5-Propylpiperidine-3,4-diol has diverse applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Piperidine derivatives are explored for their potential as enzyme inhibitors and receptor modulators.

Medicine: These compounds are investigated for their pharmacological properties, including anti-inflammatory, analgesic, and antipsychotic activities.

Industry: Piperidine derivatives are used in the production of agrochemicals, dyes, and polymers.

Mechanism of Action

The mechanism of action of 5-Propylpiperidine-3,4-diol involves its interaction with specific molecular targets. For instance, it may act on glycogen phosphorylase, influencing glycogen metabolism . The exact pathways and molecular interactions depend on the specific biological context and the compound’s structure.

Comparison with Similar Compounds

Piperidine: A basic structure with a six-membered ring containing one nitrogen atom.

Piperidinone: A piperidine derivative with a ketone functional group.

Spiropiperidines: Compounds with a spiro-connected piperidine ring.

Uniqueness: 5-Propylpiperidine-3,4-diol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its diol functionality allows for diverse chemical modifications and interactions .